1-(Cyclopropylmethyl)-4-hydroxypyridin-2(1H)-one

• CAS RN: 1127499-04-0
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 1-(cyclopropylmethyl)-4-hydroxypyridin-2-one
• InChI: InChI=1S/C9H11NO2/c11-8-3-4-10(9(12)5-8)6-7-1-2-7/h3-5,7,11H,1-2,6H2
• InChI Key: VNJQMLBHELLWTR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C=CC(=CC2=O)O

Description

1-(Cyclopropylmethyl)-4-hydroxypyridin-2(1H)-one is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of intermediate D1 (2.0 g, 7.83 mmol) and a catalytic amount of 10% palladium on activated carbon in ethanol (300 ml) was stirred under a hydrogen atmosphere for two hours. The mixture was filtered through diatomaceous earth and the solvent was evaporated in vacuo to yield intermediate D2 (1.3 g, 100%) that was used without further purification.